N-ethyl-8-methoxy-2-oxo-N-phenyl-2H-chromene-3-carboxamide

• IUPAC Name: N-ethyl-8-methoxy-2-oxo-N-phenylchromene-3-carboxamide
• InChI: InChI=1S/C19H17NO4/c1-3-20(14-9-5-4-6-10-14)18(21)15-12-13-8-7-11-16(23-2)17(13)24-19(15)22/h4-12H,3H2,1-2H3
• InChI Key: RAEFFUAWHDCLRC-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)C2=CC3=C(C(=CC=C3)OC)OC2=O
• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol

Description

“N-ethyl-8-methoxy-2-oxo-N-phenyl-2H-chromene-3-carboxamide” is a derivative of 2H-chromene, an important class of heterocyclic compounds. These compounds have versatile biological profiles, a simple structure, and mild adverse effects. They are known for their numerous exciting biological activities, such as anticancer, anticonvulsant, antimicrobial, anticholinesterase, antituberculosis, and antidiabetic activities.

Synthesis Analysis

The synthesis of 2H-chromene derivatives has been a subject of interest for many organic and pharmaceutical chemists. For instance, N-Ethyl-2-oxo-2H-chromene-3-carboxamide-pyridine derivatives were prepared by condensation of 2-oxo-2H-chromene-3-carboxylic acid and compound 319 in CH3CN. Additional reaction of 320 with appropriate benzyl halides 321 under reflux conditions afforded final products 322.

Molecular Structure Analysis

The molecular structure of “N-ethyl-8-methoxy-2-oxo-N-phenyl-2H-chromene-3-carboxamide” is based on the 2H-chromene scaffold. This scaffold is a bicyclic oxygen heterocycle containing a benzene fusion ring at a 5,6-positioned 4H-pyran ring system. The name of 2H- and 4H-ch depend on the arrangement of sp3 carbon associated with the ring oxygen.

Chemical Reactions Analysis

2H-chromene derivatives are known to exhibit noteworthy potency in various chemical reactions. For instance, 2-cyano-4-oxo-3-phenyl-3,4-dihydro-2H-furo[3,2-c]chromene-2-carboxylates were synthesized using a one-pot multi-component reaction strategy.

Mechanism of Action

Target of Action

The primary target of N-ethyl-8-methoxy-2-oxo-N-phenyl-2H-chromene-3-carboxamide is pancreatic lipase (PL) . Pancreatic lipase is an enzyme that plays a crucial role in the digestion and absorption of dietary fat .

Mode of Action

The compound interacts with pancreatic lipase, inhibiting its activity .

Biochemical Pathways

The inhibition of pancreatic lipase affects the lipid metabolism pathway. Normally, pancreatic lipase breaks down dietary fats into smaller molecules that can be absorbed by the body. When the activity of this enzyme is inhibited, the breakdown of dietary fats is reduced, leading to a decrease in the absorption of dietary fats .

Result of Action

The inhibition of pancreatic lipase by N-ethyl-8-methoxy-2-oxo-N-phenyl-2H-chromene-3-carboxamide leads to a decrease in the breakdown and absorption of dietary fats. This can potentially lead to weight loss, making it a potential candidate for obesity treatment .

Future Directions

Given the diverse biological activities of 2H-chromene derivatives, there is considerable potential for future research in this area. This could include the development of new synthesis methods, further investigation of their biological properties, and the design of potent leads of 2H-chromene analogs for promising biological activities.